Cas no 5029-77-6 (2-Propanol, 1-[2-(phenylmethyl)phenoxy]-, 4-methylbenzenesulfonate)

2-Propanol, 1-[2-(phenylmethyl)phenoxy]-, 4-methylbenzenesulfonate structure
5029-77-6 structure
Product Name:2-Propanol, 1-[2-(phenylmethyl)phenoxy]-, 4-methylbenzenesulfonate
CAS No:5029-77-6
MF:C23H24O4S
MW:396.499265670776
CID:1564146
Update Time:2024-08-23

2-Propanol, 1-[2-(phenylmethyl)phenoxy]-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-[2-(phenylmethyl)phenoxy]-, 4-methylbenzenesulfonate
    • 2-Propanol, 1-[2-(phenylmethyl)phenoxy]-, 2-(4-methylbenzenesulfonate)
    • Inchi: 1S/C23H24O4S/c1-18-12-14-22(15-13-18)28(24,25)27-19(2)17-26-23-11-7-6-10-21(23)16-20-8-4-3-5-9-20/h3-15,19H,16-17H2,1-2H3
    • InChI Key: JOWZADAMAOPCGT-UHFFFAOYSA-N
    • SMILES: C(OC1=CC=CC=C1CC1=CC=CC=C1)C(OS(C1=CC=C(C)C=C1)(=O)=O)C

Computed Properties

  • Exact Mass: 414.15018

Experimental Properties

  • Density: 1.183±0.06 g/cm3(Predicted)
  • Melting Point: 69-71 °C
  • Boiling Point: 544.6±38.0 °C(Predicted)
  • PSA: 83.83
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